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Compound of Interest

Compound Name: (R)-1-N-Boc-2-methyipiperazine

Cat. No.: B110527

Technical Data for (R)-1-N-Boc-2-
methylpiperazine

This document provides core technical specifications for (R)-1-N-Boc-2-methylpiperazine, a
chiral building block commonly utilized in medicinal chemistry and organic synthesis. The data
presented herein is intended for researchers, scientists, and professionals in drug
development.

Physicochemical Properties

The fundamental molecular properties of (R)-1-N-Boc-2-methylpiperazine are summarized in
the table below. This data is essential for stoichiometric calculations, analytical
characterization, and reaction planning.

Property Value Citations
Molecular Formula C10H20N202 [1][2]13]
Molecular Weight 200.28 g/mol [1112][3]

tert-butyl (2R)-2-

IUPAC Name methylpiperazine-1- [2]
carboxylate
CAS Number 170033-47-3 [2][4]
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Synthesis and Purification Workflow

The general workflow for the synthesis and purification of chiral piperazine derivatives such as
(R)-1-N-Boc-2-methylpiperazine involves a multi-step process. The following diagram
illustrates a representative logical workflow, from starting materials to the final, purified product.
This diagram is a conceptual representation and specific reagents and conditions may vary
based on the detailed experimental protocol.
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General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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